Cas no 606134-93-4 (1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine)

1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine structure
606134-93-4 structure
Product Name:1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine
CAS No:606134-93-4
MF:C21H23N3O2S
MW:381.491223573685
CID:953163
PubChem ID:1460405
Update Time:2025-04-19

1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(5-phenyl-1H-pyrazol-3-yl)- (9CI)
    • Piperidine,1-[(4-methylphenyl)sulfonyl]-4-(5-phenyl-1H-pyrazol-3-yl)-(9ci)
    • 606134-93-4
    • DB-288794
    • PIPERIDINE, 1-[(4-METHYLPHENYL)SULFONYL]-4-(5-PHENYL-1H-PYRAZOL-3-YL)-
    • 1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine
    • Inchi: 1S/C21H23N3O2S/c1-16-7-9-19(10-8-16)27(25,26)24-13-11-18(12-14-24)21-15-20(22-23-21)17-5-3-2-4-6-17/h2-10,15,18H,11-14H2,1H3,(H,22,23)
    • InChI Key: CRRLQDLHJZGFRO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCC(C2=CC(C3C=CC=CC=3)=NN2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 381.151
  • Monoisotopic Mass: 381.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 74.4Ų
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